molecular formula C17H13NO4S B8718350 3-(1-Benzenesulfonyl-1H-indol-5yl)-acrylic acid

3-(1-Benzenesulfonyl-1H-indol-5yl)-acrylic acid

Cat. No. B8718350
M. Wt: 327.4 g/mol
InChI Key: TUAZQHVEGHPVSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1-Benzenesulfonyl-1H-indol-5yl)-acrylic acid is a useful research compound. Its molecular formula is C17H13NO4S and its molecular weight is 327.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(1-Benzenesulfonyl-1H-indol-5yl)-acrylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-Benzenesulfonyl-1H-indol-5yl)-acrylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(1-Benzenesulfonyl-1H-indol-5yl)-acrylic acid

Molecular Formula

C17H13NO4S

Molecular Weight

327.4 g/mol

IUPAC Name

3-[1-(benzenesulfonyl)indol-5-yl]prop-2-enoic acid

InChI

InChI=1S/C17H13NO4S/c19-17(20)9-7-13-6-8-16-14(12-13)10-11-18(16)23(21,22)15-4-2-1-3-5-15/h1-12H,(H,19,20)

InChI Key

TUAZQHVEGHPVSA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2C=CC(=C3)C=CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1M LiOH aqueous solution (11.72 ml, 11.72 mmol) was added to a solution of 7 (2.00 g, 5.86 mmol) in dioxane (20 mL). The reaction mixture was stirred at 40° C. overnight and was then concentrated under reduced pressure. The residue was dissolved in water. Then concentrated HCl was added to the solution to reach acidic pH to give the precipitation, which was dried by vacuum to afford 8 (1.72 g) as a white solid. 1H NMR (500 MHz, CDCl3): δ6.39 (d, J=16.1 Hz, 1H), 6.71 (d, J=3.6 Hz, 1H), 7.45-7.48 (m, 2H), 7.52 (dd, J=8.7, 1.4 Hz, 1H), 7.55-7.58 (m, 1H), 7.61 (d, J=3.7 Hz, 1H), 7.67-7.72 (m, 2H), 7.89 (d, J=8.9 Hz, 2H), 7.96 (d, J=8.7 Hz, 1H).
Name
Quantity
11.72 mL
Type
reactant
Reaction Step One
Name
7
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name

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